5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 5-bromo-4-[3-[(4-bromopyrazol-1-yl)methyl]azetidin-1-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C12H13Br2N5S/c1-20-12-15-3-10(14)11(17-12)18-4-8(5-18)6-19-7-9(13)2-16-19/h2-3,7-8H,4-6H2,1H3
• InChI Key: XOWJVDOOTAUTOR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)N2CC(C2)CN3C=C(C=N3)Br)Br
• Molecular Formula: C12H13Br2N5S
• Molecular Weight: 419.14 g/mol

Description

5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine is a useful research compound. Its molecular formula is C12H13Br2N5S and its molecular weight is 419.14 g/mol. The purity is usually 95%.
The exact mass of the compound 5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine is 418.92379 g/mol and the complexity rating of the compound is 331. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antileishmanial and Antimalarial Activities

Pyrazole-bearing compounds, such as the one , are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities. . .

Molecular Docking Studies

. This suggests that these compounds could be used in the development of new drugs targeting specific proteins.

Synthesis of 1,4’-Bipyrazoles

4-Bromo-1H-pyrazole, a component of the compound , can be used as a starting material in the synthesis of 1,4’-bipyrazoles. These bipyrazoles have various applications in medicinal chemistry and materials science.

Inhibition of Liver Alcohol Dehydrogenase

. This enzyme plays a crucial role in the metabolism of alcohols and aldehydes, and its inhibition can be useful in the treatment of alcoholism and other related disorders.

Radiosensitizers of Hypoxic Cells

5-Substituted pyrimidine derivatives, such as the compound , have been proposed as potential radiosensitizers of hypoxic cells. Radiosensitizers are used to enhance the effectiveness of radiation therapy in cancer treatment.

Crystallography and Material Science

. Understanding the crystal structures of these compounds can provide valuable insights into their physical and chemical properties, which can be useful in material science and other fields.

Mechanism of Action

Target of Action

It’s known that 4-bromopyrazole, a component of the compound, can act as an inhibitor of liver alcohol dehydrogenase .

Mode of Action

It’s known that 4-bromopyrazole can inhibit the oxidative phosphorylation, the atp -32 p exchange reaction, and energy dependent and independent calcium uptake .

Biochemical Pathways

The compound may affect the biochemical pathways related to oxidative phosphorylation and calcium uptake . The inhibition of these processes can lead to a decrease in energy production and disruption of calcium homeostasis, which can have various downstream effects on cellular functions.

Pharmacokinetics

It’s known that 4-bromopyrazole is slightly soluble in water , which could influence its absorption and distribution in the body.

Result of Action

The inhibition of liver alcohol dehydrogenase by 4-bromopyrazole can potentially affect the metabolism of alcohol and other substances in the body .